Cas no 1713472-18-4 (5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol)
5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol
- F6548-2559
- 5-(hydroxymethyl)-4-[[(4-methoxyphenyl)methylamino]methyl]-2-methylpyridin-3-ol
- 5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol
- AKOS032466847
- 1713472-18-4
-
- Inchi: 1S/C16H20N2O3/c1-11-16(20)15(13(10-19)8-18-11)9-17-7-12-3-5-14(21-2)6-4-12/h3-6,8,17,19-20H,7,9-10H2,1-2H3
- InChI Key: WPHPARQRZASKRG-UHFFFAOYSA-N
- SMILES: OC1C(C)=NC=C(CO)C=1CNCC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 288.14739250g/mol
- Monoisotopic Mass: 288.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.6Ų
5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-2559-2μmol |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-5μmol |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-10μmol |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-20μmol |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-1mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-2mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-3mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-4mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-5mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-2559-10mg |
5-(hydroxymethyl)-4-({[(4-methoxyphenyl)methyl]amino}methyl)-2-methylpyridin-3-ol |
1713472-18-4 | 10mg |
$79.0 | 2023-09-08 |
5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol
Research Briefing on 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol (CAS: 1713472-18-4)
The compound 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol (CAS: 1713472-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
Recent research has elucidated the synthetic pathways for 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol, highlighting its structural versatility and potential for modification. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity. These studies have also explored the compound's stability under various physiological conditions, which is critical for its potential use in pharmaceutical formulations.
Pharmacological investigations have revealed that 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. In vitro studies have demonstrated its inhibitory effects on key enzymes involved in inflammatory and oxidative stress responses. These findings suggest its potential application in treating conditions such as chronic inflammation and neurodegenerative diseases, where oxidative stress plays a pivotal role.
Further in vivo studies have corroborated these findings, showing that the compound can effectively penetrate cellular membranes and exert its effects at therapeutic concentrations. Animal models have indicated a favorable pharmacokinetic profile, with adequate bioavailability and minimal off-target effects. These results underscore the compound's potential as a lead molecule for further optimization and clinical development.
In addition to its therapeutic potential, recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have identified potential binding sites and interactions with target proteins, providing insights into its specificity and efficacy. These studies have paved the way for structure-activity relationship (SAR) analyses, which aim to enhance the compound's potency and selectivity.
Despite these promising findings, challenges remain in the development of 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol as a therapeutic agent. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol (CAS: 1713472-18-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity and favorable pharmacokinetic properties, make it a molecule of significant interest. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring it closer to clinical application.
1713472-18-4 (5-(hydroxymethyl)-4-({(4-methoxyphenyl)methylamino}methyl)-2-methylpyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)